Cas no 69097-99-0 ((Rac)-Hesperetin)

(Rac)-Hesperetin is a racemic mixture of the flavonoid hesperetin, commonly studied for its potential biological activities. This compound is structurally related to citrus flavonoids and serves as a valuable reference standard in analytical and pharmacological research. Its racemic form allows for comparative studies of enantiomeric effects, aiding in the investigation of chiral influences on bioavailability and metabolic pathways. (Rac)-Hesperetin is particularly useful in examining antioxidant, anti-inflammatory, and neuroprotective properties, providing insights into structure-activity relationships. With high purity and well-characterized properties, it is suitable for use in in vitro and in vivo studies, supporting advancements in nutraceutical and pharmaceutical research.

(Rac)-Hesperetin structure

Product Name:(Rac)-Hesperetin

CAS No:69097-99-0

MF:C₁₆H₁₄O₆

MW:302.278765201569

MDL:MFCD00016956

CID:502837

PubChem ID:3593

Update Time:2025-06-08

(Rac)-Hesperetin Chemical and Physical Properties

Names and Identifiers

- HESPERETIN
- (±)-Hesperetin
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one
- rac-Hesperetin
- 3',5,7-Trihydroxy-4'-methoxyflavanone
- hesperetine
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-chromanone
- (±)-5,7,3'-Trihydroxy-4'-methoxyflavanone
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chroman-4-one
- (Rac)-Hesperetin
- NSC57654
- Q27166968
- MLS002667896
- HY-N0168A
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (2S)-
- 69097-99-0
- 3',7-Trihydroxy-4'-methoxyflavanone
- SMR001557653
- SY057338
- BRD-A44482398-001-01-3
- FT-0626940
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
- AKOS015995360
- XH167423
- AS-11672
- CS-0111125
- NSC-641520
- Hesperetin, analytical standard
- HMS3656C03
- NCGC00095618-02
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
- (+/-)-Hesperetin, analytical standard
- FE387278-0643-4EBB-902D-C81B1FCDE1F8
- NSC641520
- Flavanone,5,7-trihydroxy-4'-methoxy-
- SCHEMBL765368
- 5,3'-Trihydroxy-4'-methoxyflavanone
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxy-phenyl)chroman-4-one
- (2S)-5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-chromanone, 3',5,7-Trihydroxy-4-methoxyflavanone
- 4H-1-Benzopyran-4-one,3-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
- EN300-23521574
- DTXSID70859446
- NCGC00095618-01
- HMS3373J01
- NS00096467
- ACon1_002327
- (+/-)-Hesperetin
- CHEBI:95167
- CHEMBL88169
- DTXSID80274404
- (R)-Hesperetin
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
- NCI60_014043
- Hesperetin, >=95%
- 2,3-Dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one; (+/-)-5,7,3'-Trihydroxy-4'-methoxyflavanone; (+/-)-Hesperetin; 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chroman-4-one
- DIOSMETIN_met010
- DA-69236
- MDL： MFCD00016956
- Inchi： 1S/C16H14O6/c1-21-13-3-2-8(4-10(13)18)14-7-12(20)16-11(19)5-9(17)6-15(16)22-14/h2-6,14,17-19H,7H2,1H3
- InChI Key： AIONOLUJZLIMTK-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C(CC1C1C=CC(=C(C=1)O)OC)=O)O)O

Computed Properties

Exact Mass: 302.07900
Monoisotopic Mass: 302.07903816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 96.2Å²

Experimental Properties

Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 227-232 °C
Boiling Point: 586.2±50.0 °C at 760 mmHg
Flash Point: 223.0±23.6 °C
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 96.22000
LogP: 2.51850
FEMA: 4313 | 5,7-DIHYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)CHROMAN-4-ONE
Vapor Pressure: 0.0±1.7 mmHg at 25°C

(Rac)-Hesperetin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：2-8°C
Risk Phrases：R36/37/38

(Rac)-Hesperetin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H289501-1g	rac-Hesperetin	69097-99-0		1g	$ 148.00	2023-09-07
TRC	H289501-10g	rac-Hesperetin	69097-99-0		10g	$ 1110.00	2023-09-07
TRC	H289501-25g	rac-Hesperetin	69097-99-0		25g	$ 2260.00	2023-09-07
ChemScence	CS-0111125-100mg	(Rac)-Hesperetin	69097-99-0	98.20%	100mg	$50.0	2022-04-26
MedChemExpress	HY-N0168A-100mg	(Rac)-Hesperetin	69097-99-0	98.20%	100mg	￥250	2024-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W431300-5G	(Rac)-Hesperetin	69097-99-0		5g	¥1084.3	2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W431300-50G	(Rac)-Hesperetin	69097-99-0		50g	¥2707.76	2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	51864-50MG	(Rac)-Hesperetin	69097-99-0	analytical standard	50MG	1087.11	2021-05-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89222-20MG	(Rac)-Hesperetin	69097-99-0		20mg	¥2923.97	2024-12-30
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	H4125-1G	(Rac)-Hesperetin	69097-99-0		1g	¥486.26	2024-12-23

(Rac)-Hesperetin Related Literature

1. Bioavailability of orally administered water-dispersible hesperetin and its effect on peripheral vasodilatation in human subjects: implication of endothelial functions of plasma conjugated metabolites

Hiroko Takumi,Hiroyasu Nakamura,Terumi Simizu,Ryoko Harada,Takashi Kometani,Tomonori Nadamoto,Rie Mukai,Kaeko Murota,Yoshichika Kawai,Junji Terao Food Funct. 2012 3 389
2. Evaluation of colorimetric methods for quantification of citrus flavonoids to avoid misuse

Rui Huang,Wenyan Wu,Shuyu Shen,Jiawen Fan,Yue Chang,Shiguo Chen,Xingqian Ye Anal. Methods 2018 10 2575
3. Hesperetin ameliorates hepatic oxidative stress and inflammation via the PI3K/AKT-Nrf2-ARE pathway in oleic acid-induced HepG2 cells and a rat model of high-fat diet-induced NAFLD

Jingda Li,Tianqi Wang,Panpan Liu,Fuyuan Yang,Xudong Wang,Weilong Zheng,Wenlong Sun Food Funct. 2021 12 3898
4. Endogenous porphyrin fluorescence as a biomarker for monitoring the anti-angiogenic effect in antitumor response to hesperetin loaded nanoparticles in experimental oral carcinogenesis

Gurushankar K,Shaiju S. Nazeer,Gohulkumar M,Ramapurath S. Jayasree,Madhavan Nirmal R,Krishnakumar N RSC Adv. 2014 4 46896
5. Biological activity of natural flavonoids as impacted by protein flexibility: an example of flavanones

Fei Ding,Wei Peng Mol. BioSyst. 2015 11 1119

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